Cas no 2228162-06-7 (2-(2-bromopropyl)-3-chlorothiophene)

• Product Name: 2-(2-bromopropyl)-3-chlorothiophene
• CAS No: 2228162-06-7
• MF: C₇H₈BrClS
• MW: 239.560419082642
• CID: 5963400
• PubChem ID: 165969296
• Update Time: 2025-05-21

2-(2-bromopropyl)-3-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-3-chlorothiophene
• 2228162-06-7
• EN300-1926469

• Inchi： 1S/C7H8BrClS/c1-5(8)4-7-6(9)2-3-10-7/h2-3,5H,4H2,1H3
• InChI Key： DFBPREHCOGPCFO-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(C=CS1)Cl

Computed Properties

• Exact Mass: 237.92186g/mol
• Monoisotopic Mass: 237.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-bromopropyl)-3-chlorothiophene

Comprehensive Introduction to 2-(2-bromopropyl)-3-chlorothiophene (CAS No. 2228162-06-7): Properties, Applications, and Industry Insights

The chemical compound 2-(2-bromopropyl)-3-chlorothiophene (CAS No. 2228162-06-7) is a specialized heterocyclic organic molecule featuring a thiophene core substituted with both bromine and chlorine functional groups. This structure grants it unique reactivity, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular formula, C₇H₈BrClS, highlights its potential as a building block for cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven research tools.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of halogenated thiophenes like 2-(2-bromopropyl)-3-chlorothiophene. Researchers are exploring catalytic methods to reduce waste, aligning with the sustainable chemistry movement—a hot topic in 2024 industry reports. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for characterizing this compound, addressing common queries like "How to verify thiophene derivatives' purity?" in academic databases.

In drug discovery, 2-(2-bromopropyl)-3-chlorothiophene serves as a precursor for biologically active molecules. Its electrophilic sites enable modifications targeting kinase inhibitors or antiviral agents, reflecting searches for "novel thiophene-based therapeutics". The compound’s lipophilicity also makes it relevant to CNS drug design, a trending niche in medicinal chemistry discussions.

From an industrial perspective, demand for custom synthesis of CAS 2228162-06-7 has grown, particularly among contract research organizations (CROs). Suppliers emphasize GMP-compliant production to meet regulatory standards, a concern echoed in SEO analytics for terms like "high-purity halogenated thiophenes suppliers". Storage recommendations typically include inert atmospheres to prevent degradation, a detail often queried in chemical handling guides.

Emerging applications in organic electronics further elevate the compound’s profile. Its conjugated system contributes to charge transport properties, linking it to OLED materials and conductive polymers—topics dominating materials science conferences. This interdisciplinary relevance ensures CAS 2228162-06-7 remains a high-value chemical in both academic and industrial settings.